Cas no 1131614-21-5 (3-Iodo-4-(isopropoxymethyl)benzoic acid)

• Product Name: 3-Iodo-4-(isopropoxymethyl)benzoic acid
• CAS No: 1131614-21-5
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 1030639
• PubChem ID: 44828847
• Update Time: 2025-04-20

3-Iodo-4-(isopropoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(isopropoxymethyl)benzoic acid
• 3-iodo-4-(propan-2-yloxymethyl)benzoic acid
• 3-iodanyl-4-(propan-2-yloxymethyl)benzoic acid
• AK133724
• CTK8E2117
• FT-0655807
• KB-145108
• SBB067876
• DTXSID50660936
• 3-Iodo-4-{[(propan-2-yl)oxy]methyl}benzoic acid
• A802867
• AKOS015841702
• DB-060400
• 3-Iodo-4-(isopropoxymethyl)benzoicacid
• 1131614-21-5

• Inchi： 1S/C11H13IO3/c1-7(2)15-6-9-4-3-8(11(13)14)5-10(9)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： QLKYLIUQQCVGJU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1COC(C)C

Computed Properties

• Exact Mass: 319.99094g/mol
• Monoisotopic Mass: 319.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų